Cas no 1643576-05-9 (4-Bromo-1-ethyl-(1,2,3-triazole)-d6)

• Product Name: 4-Bromo-1-ethyl-(1,2,3-triazole)-d6
• CAS No: 1643576-05-9
• MF: C₄H₆BrN₃
• MW: 182.051509380341
• CID: 6828596
• PubChem ID: 133554055
• Update Time: 2025-03-06

4-Bromo-1-ethyl-(1,2,3-triazole)-d6 Chemical and Physical Properties

Names and Identifiers

• 1643576-05-9
• 4-Bromo-1-ethyl-(1,2,3-triazole)-d6
• CS-27836

• Inchi： 1S/C4H6BrN3/c1-2-8-3-4(5)6-7-8/h3H,2H2,1H3/i1D3,2D2,3D
• InChI Key： FIRHFRKPPWAXGZ-LIDOUZCJSA-N
• SMILES： BrC1=C([2H])N(C([2H])([2H])C([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 181.01217Da
• Monoisotopic Mass: 181.01217Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.7Ų